Cas no 145190-98-3 (3-Tri-N-butylstannyl-phenylisothiocyanate)

• Product Name: 3-Tri-N-butylstannyl-phenylisothiocyanate
• CAS No: 145190-98-3
• MF: C₁₉H₃₁NSSn
• MW: 424.23114323616
• CID: 1061868
• PubChem ID: 45040599
• Update Time: 2025-08-05

3-Tri-N-butylstannyl-phenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Tri-N-butylstannyl-phenylisothiocyanate
• 3-Tri-N-butylstannyl
• tributyl-(3-isothiocyanatophenyl)stannane
• DTXSID50662213
• 145190-98-3
• Tributyl(3-isothiocyanatophenyl)stannane
• 3(tri-n-butylstannyl)phenylisothiocyanate

• Inchi： 1S/C7H4NS.3C4H9.Sn/c9-6-8-7-4-2-1-3-5-7;3*1-3-4-2;/h1-2,4-5H;3*1,3-4H2,2H3;
• InChI Key： XHRHSJMUFRQMFD-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CC=C(C=1)N=C=S)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 425.12000
• Monoisotopic Mass: 425.119924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.45000
• LogP: 6.70210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-Tri-N-butylstannyl-phenylisothiocyanate

Professional Introduction to 3-Tri-N-butylstannyl-phenylisothiocyanate (CAS No. 145190-98-3)

3-Tri-N-butylstannyl-phenylisothiocyanate, identified by the chemical abstracts service number 145190-98-3, is a specialized organotin compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, featuring a stannyl group and an isothiocyanate functional moiety, serves as a versatile intermediate in organic transformations, particularly in cross-coupling reactions and the synthesis of biologically active molecules. The unique structural features of this compound make it a valuable tool for researchers exploring novel methodologies in medicinal chemistry.

The stannyl group attached to the phenyl ring in 3-Tri-N-butylstannyl-phenylisothiocyanate plays a pivotal role in its reactivity. Organotin compounds are well-known for their ability to participate in various chemical reactions, including the Stille coupling, which is widely used for the formation of carbon-carbon bonds. This reaction is particularly useful in constructing complex molecular architectures, a common requirement in the development of new pharmaceuticals. The stannyl moiety in this compound enhances its utility as a precursor in such transformations, facilitating the introduction of aryl groups into larger molecules with high efficiency and selectivity.

On the other hand, the isothiocyanate functional group present in 3-Tri-N-butylstannyl-phenylisothiocyanate adds another layer of reactivity to the compound. Isothiocyanates are well-documented for their ability to undergo nucleophilic addition reactions, forming thioureas and other sulfur-containing heterocycles. These reactions are fundamental in the synthesis of various pharmacophores, including those found in antiviral and anticancer agents. The combination of a stannyl group and an isothiocyanate moiety in this compound thus provides a dual functionality that can be exploited for multiple synthetic pathways.

Recent advancements in synthetic methodologies have highlighted the importance of organotin compounds like 3-Tri-N-butylstannyl-phenylisothiocyanate in drug discovery. For instance, studies have demonstrated that this compound can be used to synthesize novel derivatives of thiourea-based drugs, which exhibit promising biological activities. The ability to introduce aryl groups via Stille coupling followed by further functionalization using isothiocyanates offers a streamlined approach to generating structurally diverse libraries for high-throughput screening. This approach has been particularly valuable in identifying lead compounds for therapeutic intervention.

The pharmaceutical industry has also explored the use of 3-Tri-N-butylstannyl-phenylisothiocyanate in the development of targeted therapies. By leveraging its reactivity, researchers have been able to construct complex molecular entities that mimic natural bioactive molecules. These entities can be designed to interact with specific biological targets, thereby modulating disease-related pathways. For example, derivatives of thiourea have shown potential in inhibiting enzymes involved in cancer progression. The versatility of 3-Tri-N-butylstannyl-phenylisothiocyanate as a synthetic intermediate has thus contributed significantly to the advancement of medicinal chemistry.

In addition to its pharmaceutical applications, 3-Tri-N-butylstannyl-phenylisothiocyanate has found utility in materials science. The ability to incorporate aryl groups into polymers and other materials through cross-coupling reactions has led to the development of novel materials with enhanced properties. These materials have potential applications in electronics, coatings, and biodegradable polymers. The dual functionality of this compound allows for precise control over molecular architecture, enabling researchers to tailor materials for specific applications.

The synthesis of 3-Tri-N-butylstannyl-phenylisothiocyanate itself is an intriguing aspect that reflects modern trends in organic synthesis. Traditional methods often involve multi-step processes that require harsh conditions and generate significant waste. However, recent innovations have focused on greener alternatives that minimize environmental impact while maintaining high yields and purity. For instance, catalytic systems have been developed that improve reaction efficiency and reduce the need for hazardous reagents. Such advancements not only enhance the sustainability of chemical processes but also make them more accessible to researchers worldwide.

The role of computational chemistry in understanding and optimizing reactions involving 3-Tri-N-butylstannyl-phenylisothiocyanate cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with remarkable accuracy, thereby reducing experimental trial-and-error. This approach has been particularly useful in designing synthetic routes that maximize yield and minimize byproducts. By integrating experimental data with computational insights, scientists can develop more robust methodologies for synthesizing complex molecules.

Future directions in research on 3-Tri-N-butylstannyl-phenylisothiocyanate may focus on expanding its applications beyond traditional organic synthesis. For example, exploring its potential as a catalyst or ligand in asymmetric transformations could open new avenues for enantioselective synthesis. Additionally, investigating its behavior under different reaction conditions might reveal novel reactivity patterns that could be exploited for more efficient synthetic strategies.

In conclusion, 3-Tri-N-butylstannyl-phenylisothiocyanate (CAS No. 145190-98-3) is a multifaceted compound with broad utility across multiple disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals, materials science, and beyond. As research continues to evolve, it is likely that new applications and methodologies will emerge, further solidifying its importance as a key intermediate in modern chemistry.